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Compound of Interest

Compound Name: Ethyl 3-(benzylamino)propanoate

Cat. No.: B105905

An In-depth Technical Guide to Ethyl 3-(benzylamino)propanoate

This technical guide provides a comprehensive overview of the physicochemical properties and
a common synthetic route for Ethyl 3-(benzylamino)propanoate, a compound of interest to
researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties

Ethyl 3-(benzylamino)propanoate is a substituted (3-alanine ethyl ester derivative. Its core
molecular and physical characteristics are summarized below.

Property Value Source
Molecular Formula C12H17NO2 [1][2]13]
Molecular Weight 207.27 g/mol [2][3]
CAS Number 23583-21-3 [1]
Appearance Colorlfass- to Almost colorless )
clear liquid

Boiling Point 135 °C at 2 mmHg [4]
Refractive Index 1.503 [1]
Density 1.03 g/cm3 (at 20°C) [4]
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Synthesis of Ethyl 3-(benzylamino)propanoate

A common and straightforward method for the synthesis of Ethyl 3-(benzylamino)propanoate
is the Michael addition of benzylamine to ethyl acrylate. This reaction is typically catalyzed by
an acidic catalyst, such as acidic alumina.

Experimental Protocol

The following protocol outlines a general procedure for the synthesis of Ethyl 3-
(benzylamino)propanoate:[5]

» Reactant Preparation: In a suitable reaction vessel, combine benzylamine (1.5 molar
equivalents) and ethyl acrylate (1.0 molar equivalent).

o Catalyst Addition: Introduce acidic alumina (200 mol%) to the reaction mixture.

¢ Reaction Conditions: The mixture is refluxed with continuous stirring. The reaction is heated
using an oil bath to maintain the reflux temperature.

» Monitoring the Reaction: The progress of the reaction should be monitored periodically using
Thin Layer Chromatography (TLC) and Gas Chromatography (GC) until the starting
materials are consumed.

e Work-up: Upon completion, the reaction mixture is cooled to room temperature.

 Purification: The acidic alumina catalyst is removed from the cooled mixture by filtration
through filter paper to yield the crude product. Further purification can be achieved through
techniques such as distillation under reduced pressure.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 3-
(benzylamino)propanoate.
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Caption: Synthesis workflow for Ethyl 3-(benzylamino)propanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105905#ethyl-3-benzylamino-propanoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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